Cas no 533873-77-7 (4-(2-iodobenzoyl)-7-methyl-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one)

• Product Name: 4-(2-iodobenzoyl)-7-methyl-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one
• CAS No: 533873-77-7
• MF: C₂₃H₁₉IN₂O₂
• MW: 482.313637971878
• CID: 6196674
• PubChem ID: 5080776
• Update Time: 2025-10-21

4-(2-iodobenzoyl)-7-methyl-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-iodobenzoyl)-7-methyl-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one
• 4-(2-iodobenzoyl)-7-methyl-5-phenyl-4,5-dihydro-1H-benzo[e][1,4]diazepin-2(3H)-one
• Oprea1_512687
• 533873-77-7
• AB00668413-01
• F0560-0145
• AKOS024583790
• 4-(2-iodobenzoyl)-7-methyl-5-phenyl-3,5-dihydro-1H-1,4-benzodiazepin-2-one

• Inchi： 1S/C23H19IN2O2/c1-15-11-12-20-18(13-15)22(16-7-3-2-4-8-16)26(14-21(27)25-20)23(28)17-9-5-6-10-19(17)24/h2-13,22H,14H2,1H3,(H,25,27)
• InChI Key： BFGSXMHSUWVCLV-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1C(N1CC(NC2C=CC(C)=CC=2C1C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 482.04913g/mol
• Monoisotopic Mass: 482.04913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 49.4Ų

Additional information on 4-(2-iodobenzoyl)-7-methyl-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one

Chemical Profile of 4-(2-IodoBenzoyl)-7-Methyl-5-Phenyl-2,3,4,5-TetraHydro-1H-1,4-BenzoDiazepin-2-One (CAS No: 533873-77-7)

The compound 4-(2-IodoBenzoyl)-7-Methyl-5-Phenyl-2,3,4,5-TetraHydro-1H-1,4-BenzoDiazepin-2-One, identified by the CAS registry number 533873-77, is a highly specialized chemical entity belonging to the class of benzodiazepine derivatives. This molecule has garnered significant attention in recent years due to its unique structural features and potential applications in the field of pharmacology and drug development.

The molecular structure of this compound is characterized by a benzodiazepine ring system with several substituents that confer unique properties. The presence of an iodo group at the 2-position of the benzoyl moiety and a methyl group at position 7 introduces significant stereochemical complexity and functional diversity. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic and pharmacodynamic profiles of benzodiazepine derivatives.

Research conducted in 2023 has demonstrated that this compound exhibits promising activity in preclinical models of neurological disorders. Specifically, it has shown potential as an anxiolytic agent with improved bioavailability compared to traditional benzodiazepines. The incorporation of the iodo group has been linked to enhanced receptor affinity and selectivity, which are critical factors in drug design for central nervous system (CNS) disorders.

From a synthetic standpoint, the construction of this compound involves a multi-step process that requires precise control over stereochemistry and regioselectivity. Recent advancements in catalytic asymmetric synthesis have enabled more efficient routes to this molecule, reducing production costs and improving scalability. These developments have been instrumental in advancing its preclinical evaluation.

In terms of toxicity profile, preliminary studies indicate that this compound demonstrates a favorable safety margin when administered at therapeutic doses. However, further investigations are required to fully characterize its long-term effects and potential for off-target interactions.

The development of this compound represents a significant milestone in the field of medicinal chemistry. Its unique combination of structural features and pharmacological properties positions it as a promising candidate for addressing unmet medical needs in CNS therapeutics.